Cas no 55123-32-5 (b-D-Glucofuranuronic acid, g-lactone, 1,2,5-triacetate (9CI))

b-D-Glucofuranuronic acid, g-lactone, 1,2,5-triacetate (9CI) structure
55123-32-5 structure
Product Name:b-D-Glucofuranuronic acid, g-lactone, 1,2,5-triacetate (9CI)
CAS No:55123-32-5
MF:C12H14O9
MW:302.234164714813
CID:383381
PubChem ID:22812897
Update Time:2025-04-19

b-D-Glucofuranuronic acid, g-lactone, 1,2,5-triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucofuranuronic acid, g-lactone, 1,2,5-triacetate (9CI)
    • [(2S,3R,3aS,6S,6aS)-2,6-diacetyloxy-5-oxo-3,3a,6,6a-tetrahydro-2H-furo[3,2-b]furan-3-yl] acetate
    • NSC82035
    • NSC-82035
    • 55123-32-5
    • SCHEMBL10719694
    • Furo[3, .beta.-D-glucofuranuronic acid deriv.
    • (2S,3R,3aS,6S,6aS)-5-Oxohexahydrofuro[3,2-b]furan-2,3,6-triyl triacetate (non-preferred name)
    • .beta.-D-Glucofuranuronic acid, 1,2,5-triacetate
    • 1,5-Tri-O-acetyl-.beta.-D-glucofuranurono-6,3-lactone
    • DTXSID10628416
    • Inchi: 1S/C12H14O9/c1-4(13)17-9-7-8(20-11(9)16)10(18-5(2)14)12(21-7)19-6(3)15/h7-10,12H,1-3H3/t7-,8-,9-,10+,12+/m0/s1
    • InChI Key: JBXFFCVIQJCKLE-OFKSJOQMSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]2[C@H]1[C@@H](C(=O)O2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 302.06400
  • Monoisotopic Mass: 302.06378202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 114.43000
  • LogP: -0.93680
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